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Compound of Interest

Compound Name: Imipenem monohydrate

Cat. No.: B018548

For Immediate Implementation: This document provides crucial safety and logistical guidance
for researchers, scientists, and drug development professionals handling Imipenem
monohydrate. Adherence to these protocols is essential for ensuring personal safety and
maintaining a secure laboratory environment.

Imipenem monohydrate is a potent carbapenem antibiotic. While therapeutically effective, it
requires careful handling in a laboratory setting to avoid potential health risks. This guide
outlines the necessary personal protective equipment (PPE), emergency procedures, and
disposal plans to minimize exposure and ensure safe laboratory operations.

Hazard Identification and Personal Protective
Equipment

Proper PPE is the first line of defense against accidental exposure. The following table
summarizes the required protective gear when handling Imipenem monohydrate.
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PPE Category

Specification

Rationale

Eye and Face Protection

Tightly fitting safety goggles
with side-shields conforming to
EN 166 (EU) or NIOSH (US).

[1]

Protects against dust particles

and splashes.

Skin Protection

Chemical-resistant, impervious
gloves (material to be specified
by internal safety protocols
based on the specific solvent
used).[1][2]

Prevents skin contact and

potential allergic reactions.[3]

Impervious clothing or lab coat.

[4]

Protects against contamination

of personal clothing.

Respiratory Protection

A suitable respirator should be
used when engineering
controls are insufficient to

control airborne dust.[4]

Prevents inhalation of dust
particles, which can cause

respiratory irritation.[4]

General Hygiene

Facilities should be equipped
with an eyewash station and a

safety shower.[3][5]

Provides immediate
decontamination in case of

accidental exposure.

Emergency Protocols at a Glance

In the event of an accidental exposure, immediate and appropriate action is critical. The

following table outlines the initial steps to be taken.
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Exposure Route Immediate Action

Rinse immediately with plenty of water, also
Eye Contact under the eyelids, for at least 15 minutes.[5][6]

Seek medical attention.[5][6]

Wash off immediately with plenty of soap and
) water for at least 15 minutes.[4][6] Remove
Skin Contact ) ) )
contaminated clothing.[4] Seek medical

attention if irritation occurs.[3]

Remove to fresh air.[4][6] If breathing is difficult,
Inhalation provide respiratory support. Seek medical

attention immediately.[4]

Do NOT induce vomiting.[4] Rinse mouth with

Ingestion water.[1][4] Seek immediate medical attention.

[1]

Handling and Disposal Workflow

The following diagram illustrates the standard operating procedure for the safe handling and
disposal of Imipenem monohydrate.
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Handling

Weigh and handle Imipenem monohydrate in a well-ventilated area

If exposure occurs 1f spill decurs
Preparation Spill & Exposure Management
Proceed vith handiin Don Personal Protective Equipment (PPE) 7~| In case of exposre, follow emergency protocols | | In case of spill, sweep or vacuum up spillage I

Decontaminate Cgntain and clean After handiing

Disposal

Verify availability of eyewash station and safety shower

Place waste in a suitable, labeled container

Dispose of waste according to local, state, and federal regulations

Click to download full resolution via product page

Safe handling workflow for Imipenem monohydrate.

Spill and Disposal Management

Spill Cleanup: In the event of a spill, avoid generating dust.[1] Promptly sweep or vacuum the
material and place it into a suitable, labeled container for disposal.[3][6] Ensure the area is
thoroughly cleaned to remove any residual contamination.[1]
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Waste Disposal: Dispose of Imipenem monohydrate waste in accordance with all applicable
local, state, and federal regulations.[3] It is recommended to use a licensed hazardous material
disposal company.[1] Do not allow the material to enter drains or waterways.[1] Contaminated
packaging should be disposed of in the same manner as the product itself.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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